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Compound of Interest

Compound Name: Z-Tyr(Bzl)-OH

Cat. No.: B554295

A Technical Overview of Cbz-Tyr(Bzl)-OH

For researchers, scientists, and professionals in drug development, a precise understanding of
the chemical and physical properties of reagents is paramount. This document provides core
technical data for N-Carbobenzyloxy-O-benzyl-L-tyrosine, commonly abbreviated as Cbz-
Tyr(Bzl)-OH or Z-Tyr(Bzl)-OH.

This compound is a derivative of the amino acid tyrosine and serves as a crucial building block
in peptide synthesis and other areas of medicinal chemistry. The protective carbobenzyloxy
(Cbz or Z) group on the amine and the benzyl (Bzl) group on the hydroxyl moiety prevent
unwanted side reactions during synthesis.

Chemical Properties

The fundamental chemical data for Cbz-Tyr(Bzl)-OH is summarized in the table below. This
information is critical for accurate experimental design, stoichiometric calculations, and
analytical characterization.
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Identifier Value

Molecular Formula C24H23NO5[1][2][3][4]
Molecular Weight 405.4 g/mol [1][4]
Alternate Molecular Weight 405.45 g/mol [2]

Z-Tyr(Bzl)-OH, Cbz-Tyr(Bzl)-OH, N-
Synonyms Benzyloxycarbonyl-O-benzyl-L-tyrosine, N-

carbobenzoxy-O-benzyl-I-tyrosine[1][3][4]

CAS Number 16677-29-5[1][3][4]

Further Information

While this document provides the core molecular weight and formula for Cbz-Tyr(Bzl)-OH, a
comprehensive technical guide would necessitate detailed experimental protocols and
visualization of synthetic pathways. As a language model, | am unable to generate
experimental methodologies or create visual diagrams using specific tools like Graphviz. For
detailed protocols, consulting peer-reviewed scientific literature and established chemical
synthesis databases is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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